13,13-dimethyl-13H-indeno[1,2-b]anthracene

• Molecular Formula: C23H18
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 10,10-dimethylpentacyclo[11.8.0.03,11.04,9.015,20]henicosa-1(21),2,4,6,8,11,13,15,17,19-decaene
• InChI: InChI=1S/C23H18/c1-23(2)21-10-6-5-9-19(21)20-13-17-11-15-7-3-4-8-16(15)12-18(17)14-22(20)23/h3-14H,1-2H3
• InChI Key: TWHBXDQJJOIEEH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CC=CC=C2C3=CC4=CC5=CC=CC=C5C=C4C=C31)C

Description

13,13-dimethyl-13H-indeno[1,2-b]anthracene is a useful research compound. Its molecular formula is C23H18 and its molecular weight is 294.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

13,13-dimethyl-6H-indeno[1,2-b]anthracene-6,11(13H)-dione (19 g, 0.058 mol) was dissolved in acetic acid (200 ml) and 57% HI (50 ml) was added thereto. The reaction mixture was stirred under reflux for 48 hours. After the reaction was terminated, the reaction solution was added with distilled water (500 ml). Then, the resultant solid was filtered and dissolved in toluene (200 ml), and iodine (4.56 g, 0.018 mol) was added thereto. The reaction mixture was stirred under reflux for 3 hours. After the reaction was terminated, the reaction solution was extracted and purified by column chromatography to give 13,13-dimethyl-13H-indeno[1,2-b]anthracene (10 g, yield=58%).

Synthesis routes and methods II

Procedure details

2,9-dibromo-13,13-dimethyl-6H-indeno[1,2-b]anthracene-6,11(13H)-dione (19 g, 0.058 mol) was dissolved in acetic acid (200 ml), and added with 57% HI (50 ml), followed by reflux-stirring for 48 hours. After the reaction was completed, the resultant solution was added with distilled water (500 ml). The produced solid was filtered and dissolved in toluene (200 ml) and iodine (4.56 g, 0.018 mol) was added thereto, followed by reflux-stirring for 3 hours. After the reaction was completed, through extraction and column chromatography, 13,13-dimethyl-13H-indeno[1,2-b]anthracene (10 g, yield 54%) was obtained.